Cas no 2550996-99-9 (rac-(1R,2S)-2-(3,5-dibromophenyl)cyclopropan-1-amine hydrochloride)

• Product Name: rac-(1R,2S)-2-(3,5-dibromophenyl)cyclopropan-1-amine hydrochloride
• CAS No: 2550996-99-9
• MF: C₉H₁₀Br₂ClN
• MW: 327.443399906158
• CID: 5819780
• PubChem ID: 165871248
• Update Time: 2025-06-15

rac-(1R,2S)-2-(3,5-dibromophenyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2550996-99-9
• rac-(1R,2S)-2-(3,5-dibromophenyl)cyclopropan-1-amine hydrochloride
• Z4750771031
• EN300-27685793

• Inchi： 1S/C9H9Br2N.ClH/c10-6-1-5(2-7(11)3-6)8-4-9(8)12;/h1-3,8-9H,4,12H2;1H/t8-,9+;/m0./s1
• InChI Key： JKORPUCPKHBQRH-OULXEKPRSA-N
• SMILES： BrC1C=C(C=C(C=1)[C@@H]1C[C@H]1N)Br.Cl

Computed Properties

• Exact Mass: 326.88480g/mol
• Monoisotopic Mass: 324.88685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2S)-2-(3,5-dibromophenyl)cyclopropan-1-amine hydrochloride

Introduction to Rac-(1R,2S)-2-(3,5-dibromophenyl)cyclopropan-1-amine hydrochloride (CAS No. 2550996-99-9)

Rac-(1R,2S)-2-(3,5-dibromophenyl)cyclopropan-1-amine hydrochloride, a compound with the chemical identifier CAS No. 2550996-99-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and pharmacological properties. The presence of a cyclopropane ring and a substituted amine moiety makes this molecule particularly intriguing for its potential applications in drug discovery and development.

The molecular structure of Rac-(1R,2S)-2-(3,5-dibromophenyl)cyclopropan-1-amine hydrochloride is characterized by a highly strained cyclopropane ring fused with an amine group, further functionalized with bromine atoms at the 3 and 5 positions of the phenyl ring. This specific arrangement of atoms imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The cyclopropane ring, known for its high reactivity and rigidity, can significantly influence the binding affinity and selectivity of the compound towards its intended biological receptors.

In recent years, there has been growing interest in the development of novel pharmacological agents that leverage the unique properties of cyclopropane derivatives. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The brominated phenyl group in Rac-(1R,2S)-2-(3,5-dibromophenyl)cyclopropan-1-amine hydrochloride enhances its lipophilicity and metabolic stability, making it an attractive candidate for further exploration.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex drug molecules. The chiral center at the 1-position of the cyclopropane ring allows for the creation of enantiomerically pure derivatives, which can exhibit significantly different pharmacological profiles compared to their racemic counterparts. This feature is particularly important in modern drug development, where enantioselective pharmacology has become a cornerstone of rational drug design.

Recent studies have highlighted the importance of cyclopropane-containing molecules in modulating biological pathways associated with disease progression. For instance, research has demonstrated that certain cyclopropane derivatives can inhibit key enzymes involved in cancer cell proliferation and survival. The amine group in Rac-(1R,2S)-2-(3,5-dibromophenyl)cyclopropan-1-amine hydrochloride provides a versatile scaffold for further functionalization, enabling chemists to design molecules with enhanced binding affinity and reduced toxicity.

The hydrochloride salt form of this compound improves its solubility in aqueous media, making it more suitable for formulation into pharmaceutical products. This solubility advantage is crucial for achieving optimal bioavailability and therapeutic efficacy. Additionally, the hydrochloride form enhances the stability of the compound during storage and transportation, ensuring that it remains effective throughout its shelf life.

The synthesis of Rac-(1R,2S)-2-(3,5-dibromophenyl)cyclopropan-1-amine hydrochloride involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and transition metal-mediated reactions, have been employed to achieve the desired stereochemical outcome. These methods not only improve the efficiency of synthesis but also reduce waste generation, aligning with the principles of green chemistry.

In conclusion, Rac-(1R,2S)-2-(3,5-dibromophenyl)cyclopropan-1-amine hydrochloride represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential applications make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new biological targets and mechanisms of action, compounds like this one are poised to play a pivotal role in shaping the future of medicine.